![molecular formula C14H14N2O B3143001 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine CAS No. 51626-51-8](/img/structure/B3143001.png)
2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine
Overview
Description
2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Various synthesis techniques for derivatives of 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine and related compounds have been explored. For instance, the synthesis of N,N-Dimethyl-2-{5-[(3-amino-1,2,4-oxadiazol-5-yl)methyl]-1H-indol-3-yl}ethylamine was achieved through a multi-step process involving furanidine and p-cyanomethyl-phenylhydrazine, leading to a series of intermediate products and yielding the final product in significant yield (Li De-chen, 2002). The synthesis of methyl-5-(hydroxymethyl)-2-furan carboxylate derivatives from furfuryl alcohol and the subsequent study of their biological activities indicate the potential of these compounds in cytotoxicity against cancer cell lines and bacterial strains (Weerachai Phutdhawong et al., 2019).
Crystal Structure and Molecular Docking Studies
The crystal structure of related compounds, such as 1-ethyl-2′-(furan-2-carbonyl)-1′-(furan-2-yl)-1′,2′,5′,6′,7′,7a′-hexahydrospiro[indoline-3,3′-pyrrolizin]-2-one, was determined using various spectroscopic techniques. Molecular docking studies on this compound revealed significant activity against proteins of mycobacterium tuberculosis and bacterial proteins, suggesting potential applications in anti-mycobacterial and anti-microbial activities (Venkata Bharat Nishtala & S. Basavoju, 2018).
Biological Activity and Applications
Anticancer Activities
The derivatives of this compound have shown promise in various biological activities, particularly in anticancer research. Methyl-5-(hydroxymethyl)-2-furan carboxylate derivatives exhibited cytotoxicity against cancer cell lines, indicating potential applications in cancer therapy (Weerachai Phutdhawong et al., 2019). Another study synthesized and evaluated a series of 2,4-disubstituted furo[3,2-b]indole derivatives for anticancer activity, establishing structure-activity relationships and identifying potent agents against renal cancer cells (Shi-Hong Zhuang et al., 2013).
Antimicrobial and Antioxidant Activities
The synthesized compounds of this chemical class have been evaluated for antimicrobial activity against various bacterial and fungal species. The studies have revealed significant antibacterial, antiurease, and antioxidant activities, suggesting the potential of these compounds in the development of new antimicrobial and antioxidant agents (B. B. Sokmen et al., 2014).
Properties
IUPAC Name |
2-(furan-2-yl)-2-(1H-indol-3-yl)ethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c15-8-11(14-6-3-7-17-14)12-9-16-13-5-2-1-4-10(12)13/h1-7,9,11,16H,8,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQRCKSCFVFNUKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C(CN)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701295950 | |
Record name | β-2-Furanyl-1H-indole-3-ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701295950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51626-51-8 | |
Record name | β-2-Furanyl-1H-indole-3-ethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51626-51-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | β-2-Furanyl-1H-indole-3-ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701295950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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